2-(4-Bromo-benzyloxy)-3-fluoro-pyridine
Cat. No. B8365346
M. Wt: 282.11 g/mol
InChI Key: FPZUXLVRPKTVGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07691882B2
Procedure details
To an N,N-dimethylformamide (15 mL) solution of (4-bromo-phenyl)-methanol (1.56 g, 8.34 mmol) was added sodium hydride (401 mg, 8.35 mmol, 50% in oil), which was stirred for 5 minutes at room temperature. Then, an N,N-dimethylformamide (5 mL) solution of 2-chloro-3-fluoropyridine (967 mg, 7.35 mmol) was added to this mixture, which was stirred for 1 hour and 10 minutes at room temperature. Water was to the reaction mixture at room temperature, which was extracted with ethyl acetate. The organic layer was separated, washed with water and saturated aqueous sodium chloride, dried over anhydrous magnesium sulfate, and filtered. The filtrate was concentrated under a reduced pressure, and the residue was purified by NH silica gel column chromatography (heptane:ethyl acetate=2:1) to obtain the title compound (2.03 g, 98%).
Name
Yield
98%
Identifiers
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REACTION_CXSMILES
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CN(C)C=O.[Br:6][C:7]1[CH:12]=[CH:11][C:10]([CH2:13][OH:14])=[CH:9][CH:8]=1.[H-].[Na+].Cl[C:18]1[C:23]([F:24])=[CH:22][CH:21]=[CH:20][N:19]=1>O>[Br:6][C:7]1[CH:12]=[CH:11][C:10]([CH2:13][O:14][C:18]2[C:23]([F:24])=[CH:22][CH:21]=[CH:20][N:19]=2)=[CH:9][CH:8]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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15 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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|
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Quantity
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1.56 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C=C1)CO
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Name
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Quantity
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401 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Two
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Name
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|
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Quantity
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5 mL
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Type
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reactant
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Smiles
|
CN(C=O)C
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Name
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Quantity
|
967 mg
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Type
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reactant
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Smiles
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ClC1=NC=CC=C1F
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred for 5 minutes at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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was stirred for 1 hour and 10 minutes at room temperature
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Duration
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10 min
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CUSTOM
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Type
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CUSTOM
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|
Details
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was to the reaction mixture at room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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which was extracted with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with water and saturated aqueous sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was concentrated under a reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the residue was purified by NH silica gel column chromatography (heptane:ethyl acetate=2:1)
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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|
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Type
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product
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Smiles
|
BrC1=CC=C(COC2=NC=CC=C2F)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.03 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
